Cas no 1281080-34-9 (2-(2-Furanyl)-5-[4-(2-propyn-1-yl)-1-piperazinyl]-4-oxazolecarbonitrile)

• Product Name: 2-(2-Furanyl)-5-[4-(2-propyn-1-yl)-1-piperazinyl]-4-oxazolecarbonitrile
• CAS No: 1281080-34-9
• MF: C₁₅H₁₄N₄O₂
• MW: 282.29726266861
• CID: 5451928
• PubChem ID: 53516935
• Update Time: 2025-07-23

2-(2-Furanyl)-5-[4-(2-propyn-1-yl)-1-piperazinyl]-4-oxazolecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(furan-2-yl)-5-(4-prop-2-ynylpiperazin-1-yl)-1,3-oxazole-4-carbonitrile
• Z2735972827
• EN300-26622974
• 1281080-34-9
• 2-(furan-2-yl)-5-[4-(prop-2-yn-1-yl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile
• AKOS034505671
• 2-(2-Furanyl)-5-[4-(2-propyn-1-yl)-1-piperazinyl]-4-oxazolecarbonitrile

• Inchi： 1S/C15H14N4O2/c1-2-5-18-6-8-19(9-7-18)15-12(11-16)17-14(21-15)13-4-3-10-20-13/h1,3-4,10H,5-9H2
• InChI Key： ADERXOQXQRLHPK-UHFFFAOYSA-N
• SMILES： O1C(N2CCN(CC#C)CC2)=C(C#N)N=C1C1=CC=CO1

Computed Properties

• Exact Mass: 282.11167570g/mol
• Monoisotopic Mass: 282.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 69.4Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 471.3±55.0 °C(Predicted)
• pka: 5.15±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 2-(2-Furanyl)-5-[4-(2-propyn-1-yl)-1-piperazinyl]-4-oxazolecarbonitrile

Comprehensive Overview of 2-(2-Furanyl)-5-[4-(2-propyn-1-yl)-1-piperazinyl]-4-oxazolecarbonitrile (CAS No. 1281080-34-9)

The compound 2-(2-Furanyl)-5-[4-(2-propyn-1-yl)-1-piperazinyl]-4-oxazolecarbonitrile (CAS No. 1281080-34-9) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This molecule combines a furanyl moiety, a piperazinyl group, and an oxazolecarbonitrile core, making it a versatile scaffold for drug discovery and development. Researchers are particularly interested in its applications as a kinase inhibitor or modulator of cellular signaling pathways, which aligns with current trends in targeted therapy and precision medicine.

In recent years, the demand for novel heterocyclic compounds like 2-(2-Furanyl)-5-[4-(2-propyn-1-yl)-1-piperazinyl]-4-oxazolecarbonitrile has surged, driven by the need for innovative treatments in oncology, neurology, and infectious diseases. The compound's propyn-1-yl side chain introduces alkyne functionality, which is often exploited in click chemistry for bioconjugation and probe design. This feature is highly relevant to modern drug discovery, where click chemistry and bioorthogonal reactions are frequently searched topics in scientific literature and AI-driven research platforms.

The oxazolecarbonitrile moiety in this compound is another critical structural element, as oxazole derivatives are known for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. This aligns with growing public interest in multi-target therapeutics and drug repurposing, which are hot topics in both academic and industry circles. The presence of the furanyl group further enhances the compound's potential, as furan-containing molecules often exhibit favorable pharmacokinetic properties and bioavailability.

From a synthetic chemistry perspective, 2-(2-Furanyl)-5-[4-(2-propyn-1-yl)-1-piperazinyl]-4-oxazolecarbonitrile represents an interesting case study in heterocyclic synthesis and molecular design. Its preparation typically involves multi-step reactions, including nucleophilic substitutions and cyclization processes, which are frequently discussed in organic chemistry forums and educational resources. The compound's CAS No. 1281080-34-9 serves as a unique identifier, enabling researchers to track its properties, safety data, and commercial availability across global chemical databases.

In the context of green chemistry and sustainable synthesis, which are increasingly important to environmentally conscious researchers, this compound's structural complexity poses both challenges and opportunities. The piperazinyl group, for instance, is a common pharmacophore in many FDA-approved drugs, and its modification with a propyn-1-yl group offers avenues for creating more selective and potent analogs. This aspect resonates with the current focus on fragment-based drug design and structure-activity relationship (SAR) studies, which dominate many medicinal chemistry discussions today.

The potential applications of 2-(2-Furanyl)-5-[4-(2-propyn-1-yl)-1-piperazinyl]-4-oxazolecarbonitrile extend beyond human health. In agrochemical research, similar heterocyclic frameworks have shown promise as plant growth regulators and pest control agents, addressing global concerns about food security and sustainable agriculture. This connection to agricultural innovation makes the compound relevant to broader discussions about climate-resilient crops and reduced pesticide use, topics that frequently appear in environmental science searches.

Quality control and analytical characterization of CAS No. 1281080-34-9 involve advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy, reflecting the growing importance of analytical chemistry in compound verification. These methods are essential for ensuring batch-to-batch consistency, particularly when the material is used in biological screening or formulation development. The emphasis on analytical method validation and quality by design (QbD) in pharmaceutical manufacturing further underscores the relevance of these analytical aspects.

As research into 2-(2-Furanyl)-5-[4-(2-propyn-1-yl)-1-piperazinyl]-4-oxazolecarbonitrile progresses, its potential role in combinatorial chemistry libraries and high-throughput screening platforms becomes increasingly apparent. The compound's modular structure allows for diverse derivatization, making it valuable for exploring chemical space in drug discovery programs. This connects to current interests in artificial intelligence in drug discovery and virtual screening, where such building blocks are crucial for generating novel chemical entities.

In conclusion, 2-(2-Furanyl)-5-[4-(2-propyn-1-yl)-1-piperazinyl]-4-oxazolecarbonitrile (CAS No. 1281080-34-9) represents a fascinating intersection of synthetic chemistry, medicinal applications, and agricultural potential. Its structural features align with numerous contemporary research trends, from targeted drug delivery to sustainable crop protection, ensuring its continued relevance in scientific exploration. As the fields of precision medicine and green chemistry advance, this compound and its derivatives will likely remain important subjects of investigation across multiple disciplines.